Cas no 2092548-70-2 (2-(3-pyrazin-2-ylpyrazol-1-yl)ethanamine)

• Product name: 2-(3-pyrazin-2-ylpyrazol-1-yl)ethanamine
• CAS No: 2092548-70-2
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 4636402

2-(3-pyrazin-2-ylpyrazol-1-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethan-1-amine
• 1H-Pyrazole-1-ethanamine, 3-(2-pyrazinyl)-
• 2-(3-pyrazin-2-ylpyrazol-1-yl)ethanamine

• Inchi： 1S/C9H11N5/c10-2-6-14-5-1-8(13-14)9-7-11-3-4-12-9/h1,3-5,7H,2,6,10H2
• InChI Key： LZQWJSGQRYMPRL-UHFFFAOYSA-N
• SMILES： N1(CCN)C=CC(C2=NC=CN=C2)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 365.5±37.0 °C at 760 mmHg
• Flash Point: 174.9±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(3-pyrazin-2-ylpyrazol-1-yl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-pyrazin-2-ylpyrazol-1-yl)ethanamine

Comprehensive Overview of 2-(3-pyrazin-2-ylpyrazol-1-yl)ethanamine (CAS No. 2092548-70-2)

The compound 2-(3-pyrazin-2-ylpyrazol-1-yl)ethanamine (CAS No. 2092548-70-2) is a heterocyclic organic molecule featuring a pyrazine and pyrazole core linked by an ethanamine moiety. This structure endows it with unique chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both pyrazine and pyrazole rings contributes to its potential as a building block for bioactive molecules, particularly in drug discovery targeting kinase inhibition and antimicrobial activity.

In recent years, the demand for heterocyclic compounds like 2-(3-pyrazin-2-ylpyrazol-1-yl)ethanamine has surged due to their versatility in medicinal chemistry. Researchers are exploring its applications in designing novel small-molecule inhibitors for diseases such as cancer and inflammatory disorders. The compound's CAS No. 2092548-70-2 is frequently searched in academic databases and commercial catalogs, reflecting its growing relevance in high-value research.

One of the trending topics in organic synthesis is the development of sustainable synthetic routes for complex heterocycles. 2-(3-pyrazin-2-ylpyrazol-1-yl)ethanamine exemplifies this trend, as its synthesis often involves catalytic cross-coupling reactions or microwave-assisted techniques, which align with green chemistry principles. These methods reduce waste and energy consumption, addressing environmental concerns while maintaining high yields.

The compound's pyrazine-pyrazole hybrid structure also attracts attention in material science, particularly for designing organic semiconductors and ligands for metal-organic frameworks (MOFs). Its ability to coordinate with transition metals opens doors for applications in catalysis and sensors, areas heavily investigated in nanotechnology forums.

Frequently asked questions about CAS No. 2092548-70-2 include inquiries about its solubility profiles, stability under various pH conditions, and commercial availability. Suppliers often highlight its purity grades (e.g., >98% HPLC) and storage recommendations (-20°C under inert atmosphere) to meet researcher requirements. These details are critical for experimental reproducibility, a hot topic in peer-reviewed journals.

In drug discovery, the 2-(3-pyrazin-2-ylpyrazol-1-yl)ethanamine scaffold is valued for its hydrogen-bonding capacity and planar geometry, which enhance target binding affinity. Computational studies frequently cite its potential in fragment-based drug design, a strategy gaining traction due to cost-effective screening pipelines. This aligns with industry efforts to accelerate AI-driven molecular modeling, another highly searched topic in 2024.

Regulatory databases classify this compound as non-hazardous under standard handling conditions, though proper laboratory safety protocols (gloves, ventilation) are advised. Its molecular weight (204.22 g/mol) and logP values are often referenced in pharmacokinetic predictions, a key consideration for preclinical studies.

As synthetic methodologies advance, CAS No. 2092548-70-2 continues to appear in patents for biodegradable polymers and photoactive materials, reflecting interdisciplinary innovation. Its combination of electron-rich heterocycles and flexible amine linker makes it adaptable for diverse industrial applications beyond life sciences.

For researchers sourcing this compound, verifying NMR and LC-MS characterization data is essential to ensure batch consistency—a priority underscored by recent discussions on research reproducibility. Leading suppliers provide these analytical reports alongside structure-activity relationship (SAR) summaries, catering to the demand for transparent, data-driven chemical sourcing.